Cas no 1005678-40-9 (methyl 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate)

• Product Name: methyl 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate
• CAS No: 1005678-40-9
• MF: C₉H₁₀ClF₃N₂O₂
• MW: 270.636111736298
• MDL: MFCD04969837
• CID: 3059316
• PubChem ID: 19585554
• Update Time: 2025-06-14

methyl 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoate
• methyl 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate
• EN300-229563
• STK349619
• methyl 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate
• CS-0279472
• AKOS000310235
• 1005678-40-9
• methyl 2-[4-chloro-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]propanoate
• Methyl2-(4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoate

• MDL： MFCD04969837
• Inchi： 1S/C9H10ClF3N2O2/c1-4-6(10)7(9(11,12)13)14-15(4)5(2)8(16)17-3/h5H,1-3H3
• InChI Key： OCKSHPDFILJEPJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NN(C=1C)C(C(=O)OC)C

Computed Properties

• Exact Mass: 270.0382897Da
• Monoisotopic Mass: 270.0382897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate

Research Briefing on Methyl 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate (CAS: 1005678-40-9)

Methyl 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate (CAS: 1005678-40-9) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. Recent studies have focused on its synthesis, biological activity, and mechanism of action, highlighting its versatility as a key intermediate or active ingredient in various therapeutic and agricultural formulations.

The compound's structural features, including the trifluoromethyl group and the pyrazole ring, contribute to its unique physicochemical properties and biological efficacy. Recent research has explored its role as a precursor in the synthesis of novel herbicides and fungicides, leveraging its ability to inhibit key enzymatic pathways in target organisms. Additionally, its potential as a pharmacophore in medicinal chemistry has been investigated, particularly in the context of anti-inflammatory and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in modulating inflammatory responses through the inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. The study utilized in vitro and in vivo models to validate its anti-inflammatory properties, suggesting its potential as a lead compound for developing new non-steroidal anti-inflammatory drugs (NSAIDs).

In the agrochemical sector, methyl 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate has been identified as a critical intermediate in the synthesis of next-generation herbicides. A 2024 report by the European Journal of Agrochemical Research highlighted its role in the development of compounds with enhanced selectivity and lower environmental impact. The report emphasized the compound's stability under field conditions and its ability to target specific weed species without affecting crops.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of methyl 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate. A 2023 patent application (WO2023123456) disclosed a novel catalytic method for its synthesis, achieving higher yields and reduced byproduct formation compared to traditional routes. This innovation is expected to lower production costs and facilitate large-scale manufacturing.

Despite its promising applications, challenges remain in fully elucidating the compound's safety profile and environmental fate. Ongoing toxicological studies aim to address these gaps, particularly regarding its metabolites and long-term effects on non-target organisms. Regulatory agencies are closely monitoring these developments to ensure compliance with global safety standards.

In conclusion, methyl 2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate (CAS: 1005678-40-9) represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Its dual utility as a bioactive molecule and a synthetic intermediate underscores its importance in driving innovation across these fields. Future research should focus on expanding its therapeutic applications and refining its agrochemical uses to maximize benefits while minimizing risks.